4-(naphthalen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepine

• IUPAC Name: 4-naphthalen-2-yl-2,3-dihydro-1H-1,5-benzodiazepine
• InChI: InChI=1S/C19H16N2/c1-2-6-15-13-16(10-9-14(15)5-1)17-11-12-20-18-7-3-4-8-19(18)21-17/h1-10,13,20H,11-12H2
• InChI Key: IAVFZPBNSWQHKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC=CC=C2N=C1C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C19H16N2
• Molecular Weight: 272.3 g/mol

Description

Naphthalene derivatives have been widely studied due to their diverse biological activities, such as antimicrobial, antioxidant, cytotoxic, anti-inflammatory, and anti-protozoal. They are a class of arenes, consisting of two ortho-fused benzene rings.

Synthesis Analysis

The synthesis of naphthalene derivatives often involves multicomponent reactions. For example, one-pot three-component condensation of 2-naphthol, isatins, and cyclic 1,3-dicarbonyl compounds in the presence of mesoporous magnetite nanoparticles as a catalyst has been used for the synthesis of spiro[benzoxanthene-indoline]diones.

Molecular Structure Analysis

The molecular structure of naphthalene derivatives can be complex and varied. For instance, 2-Naphthol, also known as β-naphthol, is a naphthalene homologue of phenol, bearing a hydroxyl group at the 2-position.

Chemical Reactions Analysis

Naphthalene derivatives can participate in a variety of chemical reactions due to the presence of multiple reactive sites. They have been used in the design and synthesis of privileged scaffolds like xanthenes, chromenes, oxazines, furans, naphthopyrans, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of naphthalene derivatives can vary widely. For example, 2-Naphthol has a melting point of 122 °C.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

1,4- and 1,5-benzodiazepines, including structures similar to "4-(naphthalen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepine," are significant in pharmaceutical chemistry due to their broad range of biological activities, such as anticonvulsant, anti-anxiety, sedative, and hypnotic effects. Recent studies have focused on innovative synthetic strategies using o-phenylenediamine as a precursor, aiming to develop efficient methods for producing these compounds. These advancements are crucial for creating biologically active moieties with potential therapeutic applications (Teli, Teli, Soni, Sahiba, & Agarwal, 2023).

Potential Therapeutic Uses

• Naphthalimide Derivatives : Compounds with the naphthalene framework, such as naphthalimide derivatives, show promising medicinal applications. These derivatives interact with biological molecules through noncovalent bonds, displaying potential in cancer therapy, antibacterial, antifungal, and antiviral treatments, and as diagnostic agents. The systematic review of heterocyclic naphthalimides highlights their expanding role in medicinal chemistry, including their use in understanding biological processes and determining pharmacological properties (Gong, Addla, Lv, & Zhou, 2016).

Advanced Materials and Applications

• Plastic Scintillators : Research into plastic scintillators based on polymethyl methacrylate has revealed that substituting conventional secondary solvents with compounds like naphthalene does not alter their scintillation efficiency or stability. These findings suggest that naphthalene derivatives can enhance the performance of scintillators, which are crucial in various scientific and industrial applications (Salimgareeva & Kolesov, 2005).

Mechanism of Action

The mechanism of action of naphthalene derivatives can vary depending on their structure and the biological target. For example, some naphthalene derivatives have been found to exhibit anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Safety and Hazards

Naphthalene and its derivatives can pose various safety hazards. For instance, naphthalene is classified as a flammable solid and is suspected of causing cancer. It is also very toxic to aquatic life with long-lasting effects.

Future Directions

The future directions in the research of naphthalene derivatives could involve the design of new multicomponent strategies complying with the Green Chemistry principles for the further exploitation of 2-naphthol for the rapid synthesis of versatile biologically relevant heterocycles.